Methyl 2-[(5-chloro-6-methyl-2-phenyl-4-pyrimidinyl)sulfanyl]acetate

• IUPAC Name: methyl 2-(5-chloro-6-methyl-2-phenylpyrimidin-4-yl)sulfanylacetate
• InChI: InChI=1S/C14H13ClN2O2S/c1-9-12(15)14(20-8-11(18)19-2)17-13(16-9)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3
• InChI Key: AKIGVMGJSARCDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2=CC=CC=C2)SCC(=O)OC)Cl
• Molecular Formula: C14H13ClN2O2S
• Molecular Weight: 308.8 g/mol

Description

Methyl 2-[(5-chloro-6-methyl-2-phenyl-4-pyrimidinyl)sulfanyl]acetate is a chemical compound that is widely used in scientific research. It is a member of the pyrimidine family of compounds and has been shown to have a number of interesting properties that make it useful for a variety of applications.

Scientific Research Applications

Pyrimidine Derivatives and Their Applications

Quantification of Methanogenic Pathways : Research on acetate and its role in methanogenic pathways highlights the importance of understanding the carbon isotopic signatures of CO2, CH4, and acetate methyl for environmental studies, particularly in CH4 production sites. This has implications for research on greenhouse gas emissions and environmental biogeochemistry (Conrad, 2005).

Treatment Options for Wastewater : A study on the pesticide industry's wastewater treatment discusses various compounds, including pyrimidinyl derivatives, and their removal from wastewater using biological processes and granular activated carbon. This research is crucial for environmental protection and the development of efficient wastewater treatment technologies (Goodwin et al., 2018).

Synthesis of Antiplatelet and Antithrombotic Drugs : The synthesis of (S)-clopidogrel, an antiplatelet and antithrombotic drug, involves complex synthetic pathways that have been extensively studied. This research contributes to pharmaceutical sciences, particularly in the development of cardiovascular drugs (Saeed et al., 2017).

Mechanisms of Pyrolysis of Polysaccharides : Investigations into the pyrolysis of polysaccharides, including the formation of acetic acid and other compounds through thermal decomposition, are relevant to both environmental science and renewable energy research. Understanding these mechanisms can aid in the development of biofuels and the efficient recycling of biomass (Ponder & Richards, 1994; 2010).

Environmental Fate of Chemical Warfare Agent Degradation Products : A review on the environmental fate, mammalian, and ecotoxicity of chemical warfare agent degradation products, including those with pyrimidinyl structures, provides insights into the persistence and toxicity of these compounds in the environment. Such research is vital for environmental health and safety (Munro et al., 1999).